1-(2-Isopropyl-5-methylphenoxy)-3-(methylamino)-2-propanol

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 1-(methylamino)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol
• InChI: InChI=1S/C14H23NO2/c1-10(2)13-6-5-11(3)7-14(13)17-9-12(16)8-15-4/h5-7,10,12,15-16H,8-9H2,1-4H3
• InChI Key: QHTMNRCPLRGNEZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(CNC)O

Description

1-(2-Isopropyl-5-methylphenoxy)-3-(methylamino)-2-propanol, also known as metoprolol, is a beta-blocker medication used to treat high blood pressure, angina, and heart failure. In addition to its clinical applications, metoprolol has also been studied for its potential use in scientific research.

Mechanism of Action

Metoprolol selectively blocks beta-1 adrenergic receptors in the heart, inhibiting the effects of the sympathetic nervous system on the heart. This results in a decrease in heart rate and contractility, which can be beneficial in treating conditions such as high blood pressure and heart failure.
Biochemical and Physiological Effects:
Metoprolol has been shown to have a variety of biochemical and physiological effects. In addition to its effects on heart rate and contractility, it has also been shown to reduce plasma renin activity and angiotensin II levels, which can be beneficial in treating hypertension. It has also been shown to have anti-inflammatory effects and may be useful in treating conditions such as asthma and chronic obstructive pulmonary disease.

Advantages and Limitations for Lab Experiments

Metoprolol has several advantages for use in lab experiments. It is a well-studied medication with a known mechanism of action, making it useful for studying cardiovascular function and regulation. However, it is important to note that its effects may be influenced by factors such as age, sex, and comorbidities, and caution should be taken when interpreting results.

Future Directions

There are several potential future directions for research involving 1-(2-Isopropyl-5-methylphenoxy)-3-(methylamino)-2-propanol. One area of interest is its potential use in treating conditions such as asthma and chronic obstructive pulmonary disease. Additionally, there is ongoing research into the use of beta-blockers in treating conditions such as post-traumatic stress disorder and anxiety disorders. Further research is needed to fully understand the potential applications of 1-(2-Isopropyl-5-methylphenoxy)-3-(methylamino)-2-propanol in these areas.

Synthesis Methods

Metoprolol can be synthesized through a multi-step process involving the reaction of 2,3-dimethylphenol with isopropyl bromide to form 2-isopropyl-5-methylphenol. This compound is then reacted with methylamine and propylene oxide to form 1-(2-Isopropyl-5-methylphenoxy)-3-(methylamino)-2-propanol.

Scientific Research Applications

Metoprolol has been studied for its potential use in scientific research due to its ability to selectively block beta-1 adrenergic receptors in the heart. This mechanism of action makes it useful for studying cardiovascular function and regulation.